3-phenyl-6-(thiophen-3-yl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one

• Molecular Formula: C17H12N2OS
• Molecular Weight: 292.4 g/mol
• SMILES: C1=CC=C(C=C1)C2C3=C(NC2=O)N=C(C=C3)C4=CSC=C4
• InChI: InChI=1S/C17H12N2OS/c20-17-15(11-4-2-1-3-5-11)13-6-7-14(18-16(13)19-17)12-8-9-21-10-12/h1-10,15H,(H,18,19,20)
• InChIKey: NPVKRPDOFUNNJJ-UHFFFAOYSA-N

3-Phenyl-6-(thiophen-3-yl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one: Characterization

3-Phenyl-6-(thiophen-3-yl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one (CAS 1146902-14-8) is a heterocyclic small molecule built on the 1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one core, substituted at the 3-position with a phenyl group and at the 6-position with a thiophen-3-yl group . It belongs to a class of compounds that have been explored as potential anti-inflammatory agents, with related analogues demonstrating oral activity in rat models of inflammation [1]. The compound is currently listed as a screening compound in commercial libraries, with calculated physicochemical properties available to guide selection .

✓Heterocyclic screening compound for anti-inflammatory research.

✓3-Thienyl regioisomer provides a distinct substitution vector vs. common 2-thienyl analogs.

✓Calculated physicochemical properties (LogP, tPSA) available to guide library selection.

• [1] Ting, P. C., Kaminski, J. J., Sherlock, M. H., Tom, W. C., Lee, J. F., Bryant, R. W., Watnick, A. S., & McPhail, A. T. (1990). Substituted 1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-ones as potential antiinflammatory agents. Journal of Medicinal Chemistry, 33(10), 2697–2706. View Source

3-Phenyl-6-(thiophen-3-yl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one: Specificity Concerns

Within the 1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one series, small structural modifications, such as the regioisomeric attachment of a thiophene ring, can lead to significant shifts in biological activity profiles [1]. The 3-thienyl substituent present in this compound is a constitutional isomer of the more common 2-thienyl group found in analogues like 5-(thiophen-2-yl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one (CAS 371758-71-3) . This regioisomerism alters the vector and electronic properties of the side chain, which can critically impact target binding, as evidenced by the divergent activity of thiophene isomers in other heterocyclic systems [1]. Consequently, substituting this compound with a close analog or a core scaffold without quantitative confirmation of equivalent biological and physicochemical properties risks compromising experimental reproducibility and data integrity.

3-Thienyl vs. 2-thienyl regioisomerism may shift target binding and bioactivity, limiting direct analog substitution.

Close analog interchange without quantitative property confirmation risks experimental reproducibility and data integrity.

• [1] Bosc, D., Lethu, S., Mouray, E., Grellier, P., & Dubois, J. (2012). Improvement of the trypanocidal activity of 3-arylthiophene farnesyltransferase inhibitors by modulation of their 3-aryl group. RSC Advances, 2(24), 9076-9085. (Note: Class-level inference for thiophene isomer activity divergence.) View Source

3-Phenyl-6-(thiophen-3-yl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one: Differentiation Evidence

LogP Differentiation from 2-Thienyl Regioisomer

The target compound exhibits a calculated partition coefficient (LogP) of 3.86 and a LogSW of -4.63, as determined by its listing as a screening compound . In contrast, a closely related regioisomer, 5-(thiophen-2-yl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one, is expected to have a different LogP due to the altered electronic and steric presentation of the sulfur atom in the 2-thienyl versus 3-thienyl group, although an exact calculated value for the comparator was not located in the same database . This difference in lipophilicity can directly influence membrane permeability and non-specific binding, making the target compound a distinct entity for screening cascades where specific LogP ranges are desired .

LogP (calc.)

Context-dependent

Target: LogP 3.86

Comparator: Data not available

Distinct lipophilicity space supports regioisomer-specific screening.

Directional shift expected; quantitative difference not established.

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.86
Comparator Or Baseline	5-(thiophen-2-yl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one (CAS 371758-71-3): Quantitative LogP data not available in the same curated set
Quantified Difference	Difference cannot be numerically quantified from the available source, but a directional difference is implied by the regioisomeric change
Conditions	Calculated property from Hit2Lead/ChemBridge screening compound database

Why This Matters

For scientists procuring compounds for library design, the distinct LogP of 3.86 positions this compound in a specific lipophilicity space, which is a critical parameter for predicting oral absorption and selecting appropriate follow-up analogs.

tPSA and BBB Penetration Potential

The target compound has a calculated topological polar surface area (tPSA) of 42.0 Ų . This value falls well below the commonly cited threshold of 90 Ų for favorable brain penetration, suggesting potential for CNS exposure. In comparison, many anti-inflammatory pyrrolo[2,3-b]pyridin-2-one analogs from the literature were designed for peripheral targets and likely possess higher tPSA values due to additional polar substituents, although direct comparative data is not available [1]. This low tPSA constitutes a key physicochemical differentiator for projects requiring blood-brain barrier penetrance.

tPSA (calc.)

Class-level

42.0 Ų

Below 90 Ų CNS cutoff; supports BBB penetration review.

Comparison to polar anti-inflammatory analogs is qualitative.

Evidence Dimension	Topological polar surface area (tPSA)
Target Compound Data	tPSA = 42.0 Ų
Comparator Or Baseline	Class of anti-inflammatory 1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-ones (e.g., from Ting et al., 1990); specific tPSA values not reported, but structures often contain polar carboxylic acid or amide groups.
Quantified Difference	Qualitative difference; target compound's tPSA is significantly lower than the typical CNS cutoff of 90 Ų.
Conditions	Calculated property from Hit2Lead/ChemBridge database

Why This Matters

Procurement for CNS drug discovery programs is supported by this quantitative tPSA value, which is a primary filter for compound libraries targeting neurological indications.

• [1] Ting, P. C., Kaminski, J. J., Sherlock, M. H., Tom, W. C., Lee, J. F., Bryant, R. W., Watnick, A. S., & McPhail, A. T. (1990). Substituted 1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-ones as potential antiinflammatory agents. Journal of Medicinal Chemistry, 33(10), 2697–2706. View Source

Thiophene Regioisomer SAR: Anti-inflammatory Activity

In the foundational SAR study of substituted 1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-ones by Ting et al. (1990), a variety of 6-substituted analogues were evaluated for oral anti-inflammatory activity in the reverse passive Arthus reaction (RPAR) pleural cavity assay in rats and the adjuvant-induced arthritic rat model (AAR) [1]. While the specific 3-phenyl-6-(thiophen-3-yl) derivative was not explicitly reported, the study establishes that the nature of the 6-substituent is a critical determinant of in vivo efficacy. The 3-thienyl substitution pattern represents an unexplored vector in this pharmacophore, distinct from the 2-thienyl and other heteroaryl groups that were previously investigated [1]. This SAR gap makes the compound a valuable probe for exploring the pharmacological consequences of 3-thienyl geometry in this anti-inflammatory scaffold.

Anti-inflammatory SAR

Class-level

3-Thienyl vector unexplored in RPAR/AAR rat models.

SAR diversification opportunity for validated pyrrolopyridinone scaffold.

In vivo activity not determined; exploratory use recommended.

Evidence Dimension	Oral anti-inflammatory activity in the RPAR assay (rat)
Target Compound Data	Not determined
Comparator Or Baseline	Active analogues from Ting et al. (1990) exhibited oral ED50 values (e.g., compound 5d showed significant inhibition). Exact values for a 3-thienyl analog are absent.
Quantified Difference	Cannot be quantified; represents an SAR exploration opportunity.
Conditions	RPAR pleural cavity assay in rats (Ting et al., 1990)

Why This Matters

This procurement is justified for medicinal chemistry teams seeking to diversify the SAR of a historically validated anti-inflammatory scaffold with a novel, commercially available 3-thienyl building block.

• [1] Ting, P. C., Kaminski, J. J., Sherlock, M. H., Tom, W. C., Lee, J. F., Bryant, R. W., Watnick, A. S., & McPhail, A. T. (1990). Substituted 1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-ones as potential antiinflammatory agents. Journal of Medicinal Chemistry, 33(10), 2697–2706. View Source

3-Phenyl-6-(thiophen-3-yl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one: Application Scenarios

CNS-Targeted Screening Library Design

With a calculated tPSA of 42.0 Ų and a LogP of 3.86, this compound is an excellent candidate for inclusion in focused screening libraries designed for CNS targets, where blood-brain barrier penetration is a prerequisite . Its low molecular weight (292 g/mol) and limited hydrogen bond donors (Hdon = 1) further support its drug-likeness for neurological applications.

Anti-inflammatory Pyrrolopyridinone Regioisomer SAR

This compound serves as a strategic tool for medicinal chemists investigating the structure-activity relationships of the 1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one class. The 3-thienyl group provides a regioisomeric complement to the previously explored 2-thienyl derivatives, enabling the decoupling of steric and electronic effects at the 6-position for anti-inflammatory programs [1].

Computational Property Modeling

The availability of calculated physicochemical descriptors (LogP, LogSW, tPSA) and its presence in a commercial screening library makes this compound well-suited for computational models that predict pharmacokinetic behavior, such as QSPR studies focusing on heterocyclic solubility and permeability .

Novel Target Engagement Profiling

Given the compound's status as an unprofiled screening compound, it is an ideal candidate for broad-panel biochemical profiling or phenotypic screening campaigns aiming to identify novel mechanisms of action, particularly where thiophene-containing heterocycles have shown precedent for bioactivity [1].

Application

Selection Property

Validation Focus

CNS screening library design

Low calculated tPSA for BBB potential

Blood-brain barrier penetration review

Anti-inflammatory regioisomer SAR

3-Thienyl substitution vector

In vivo model-response endpoint review

QSPR model training

Available calculated descriptors (LogP, tPSA)

Prediction accuracy benchmarking

Broad-panel biochemical profiling

Unprofiled screening compound

Hit confirmation and selectivity profiling

• [1] Ting, P. C., Kaminski, J. J., Sherlock, M. H., Tom, W. C., Lee, J. F., Bryant, R. W., Watnick, A. S., & McPhail, A. T. (1990). Substituted 1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-ones as potential antiinflammatory agents. Journal of Medicinal Chemistry, 33(10), 2697–2706. View Source